Cas no 2225142-04-9 (11-oxa-2,9-diazadispiro3.0.3^{5}.3^{4}undecan-10-one hydrochloride)

• Product Name: 11-oxa-2,9-diazadispiro3.0.3^{5}.3^{4}undecan-10-one hydrochloride
• CAS No: 2225142-04-9
• MF: C₈H₁₃ClN₂O₂
• MW: 204.654021024704
• CID: 6471187
• PubChem ID: 137964008
• Update Time: 2025-05-27

11-oxa-2,9-diazadispiro3.0.3^{5}.3^{4}undecan-10-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 11-oxa-2,9-diazadispiro3.0.3^{5}.3^{4}undecan-10-one hydrochloride
• 11-oxa-2,9-diazadispiro[3.0.3^{5}.3^{4}]undecan-10-one hydrochloride

• Inchi： 1S/C8H12N2O2.ClH/c11-6-10-7(2-1-3-7)8(12-6)4-9-5-8;/h9H,1-5H2,(H,10,11);1H
• InChI Key： VSZGPIKZXCJQJW-UHFFFAOYSA-N
• SMILES： O=C1OC2(CNC2)C2(CCC2)N1.Cl

Additional information on 11-oxa-2,9-diazadispiro3.0.3^{5}.3^{4}undecan-10-one hydrochloride

Comprehensive Overview of 11-oxa-2,9-diazadispiro[3.0.3⁵.3⁴]undecan-10-one hydrochloride (CAS No. 2225142-04-9)

The compound 11-oxa-2,9-diazadispiro[3.0.3⁵.3⁴]undecan-10-one hydrochloride (CAS No. 2225142-04-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex spirocyclic framework, featuring both oxa (oxygen-containing) and diazadispiro (nitrogen-containing) moieties, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural resemblance to other bioactive spirocyclic compounds.

In recent years, the demand for novel spirocyclic compounds has surged due to their versatility in medicinal chemistry. The 11-oxa-2,9-diazadispiro[3.0.3⁵.3⁴]undecan-10-one hydrochloride stands out for its balanced lipophilicity and hydrogen-bonding capacity, which are critical for blood-brain barrier (BBB) penetration. This property aligns with current trends in neurodegenerative disease research, where molecules with optimized pharmacokinetic profiles are highly sought after. Its hydrochloride salt form further enhances solubility, a key factor in oral bioavailability—a hot topic in modern drug formulation.

The synthesis of CAS No. 2225142-04-9 involves sophisticated multi-step reactions, including ring-closing metathesis and reductive amination, which are frequently discussed in organic chemistry forums. These methods are often searched by chemists seeking efficient synthetic routes for complex heterocycles. The compound’s dispiro architecture also makes it a subject of interest in computational chemistry, as researchers use molecular docking simulations to predict its interactions with biological targets like G-protein-coupled receptors (GPCRs).

From a commercial perspective, 11-oxa-2,9-diazadispiro[3.0.3⁵.3⁴]undecan-10-one hydrochloride is cataloged by specialty chemical suppliers catering to high-throughput screening (HTS) libraries. Its inclusion in such libraries reflects the growing emphasis on fragment-based drug design (FBDD), a trending approach in precision medicine. Notably, the compound’s IUPAC name and CAS registry number are frequently searched in databases like SciFinder and Reaxys, underscoring its relevance in academic and industrial settings.

Environmental and regulatory considerations are also pivotal. While 2225142-04-9 is not classified as hazardous, its handling requires standard laboratory precautions, a topic often queried in chemical safety guidelines. The compound’s stability under various pH conditions is another area of exploration, particularly for researchers investigating prodrug strategies—a popular subject in pharmacokinetic optimization discussions.

In summary, 11-oxa-2,9-diazadispiro[3.0.3⁵.3⁴]undecan-10-one hydrochloride exemplifies the intersection of structural innovation and therapeutic potential. Its study addresses contemporary challenges in drug delivery, target engagement, and synthetic scalability, making it a compound of enduring scientific and commercial value.